Cas no 864723-38-6 (1-Vinyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Vinyl-1H-pyrazole-4-carbaldehyde
• CAS No: 864723-38-6
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD12198430
• CID: 1087435
• PubChem ID: 37134534
• Update Time: 2025-04-20

1-Vinyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Vinyl-1H-pyrazole-4-carbaldehyde
• 1-ethenylpyrazole-4-carbaldehyde
• 1-vinyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 864723-38-6
• DTXSID60653233
• BS-36104
• EN300-183212
• 1-Ethenyl-1H-pyrazole-4-carbaldehyde
• Z1201626383
• MFCD12198430
• 1H-Pyrazole-4-carboxaldehyde, 1-ethenyl-
• SCHEMBL4758908
• 1-vinyl-4-formylpyrazole
• CS-0456497
• AKOS006345069
• PRSLZFDVLMBABM-UHFFFAOYSA-N
• G85371

• MDL： MFCD12198430
• Inchi： 1S/C6H6N2O/c1-2-8-4-6(5-9)3-7-8/h2-5H,1H2
• InChI Key： PRSLZFDVLMBABM-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 122.04800
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 0.79610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes